Cas no 1910095-20-3 (Dimethylsulfoxonium-2-(thiophenoyl)methylide)

• Product Name: Dimethylsulfoxonium-2-(thiophenoyl)methylide
• CAS No: 1910095-20-3
• MF: C₈H₁₀O₂S₂
• MW: 202.293799877167
• CID: 5616637
• Update Time: 2025-10-29

Dimethylsulfoxonium-2-(thiophenoyl)methylide Chemical and Physical Properties

Names and Identifiers

• Dimethylsulfoxonium-2-(thiophenoyl)methylide

• Inchi： 1S/C8H10O2S2/c1-12(2,10)6-7(9)8-4-3-5-11-8/h3-6H,1-2H3
• InChI Key： ADFKFFJRJQMXLU-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)[CH-][S+](=O)(C)C

Experimental Properties

• Melting Point: 187-189 °C

Dimethylsulfoxonium-2-(thiophenoyl)methylide Security Information

• Storage Condition：-20°C

Additional information on Dimethylsulfoxonium-2-(thiophenoyl)methylide

Research Brief on Dimethylsulfoxonium-2-(thiophenoyl)methylide (CAS: 1910095-20-3) in Chemical Biology and Pharmaceutical Applications

Dimethylsulfoxonium-2-(thiophenoyl)methylide (CAS: 1910095-20-3) is a sulfur-based ylide compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique dimethylsulfoxonium and thiophenoyl functional groups, exhibits versatile reactivity, making it a promising candidate for various synthetic and medicinal applications. Recent studies have explored its potential in catalysis, drug design, and as a building block for complex molecular architectures.

The primary focus of current research on Dimethylsulfoxonium-2-(thiophenoyl)methylide revolves around its role as a key intermediate in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating [3+2] cycloaddition reactions, enabling the rapid construction of heterocyclic scaffolds commonly found in bioactive molecules. The study highlighted the compound's ability to stabilize reactive intermediates, thereby improving reaction yields and selectivity under mild conditions.

In the context of drug discovery, Dimethylsulfoxonium-2-(thiophenoyl)methylide has shown potential as a pharmacophore modifier. A recent preprint on bioRxiv (2024) reported its incorporation into kinase inhibitors, where the sulfoxonium moiety enhanced binding affinity to ATP pockets while maintaining low cytotoxicity. Computational docking studies suggested that the compound's unique electronic properties contribute to favorable interactions with target proteins, paving the way for its use in structure-activity relationship (SAR) optimization.

From a mechanistic perspective, advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to elucidate the structural dynamics of Dimethylsulfoxonium-2-(thiophenoyl)methylide. Research published in Angewandte Chemie (2023) revealed unexpected conformational flexibility in solution, which may explain its diverse reactivity patterns. These findings are particularly relevant for designing controlled reaction systems in pharmaceutical manufacturing.

Ongoing investigations are exploring the compound's potential in targeted drug delivery systems. Preliminary results from a multi-institutional collaboration (unpublished data, 2024) indicate that derivatives of Dimethylsulfoxonium-2-(thiophenoyl)methylide can form stable complexes with nanoparticle carriers, showing pH-dependent release profiles suitable for tumor microenvironment targeting. This application aligns with current trends in precision medicine and could address challenges in chemotherapeutic agent delivery.

Despite these promising developments, challenges remain in scaling up synthesis and ensuring batch-to-batch consistency of Dimethylsulfoxonium-2-(thiophenoyl)methylide. Recent process chemistry studies have proposed optimized purification protocols to address stability concerns, particularly regarding moisture sensitivity. These technical advancements, documented in recent patent applications (WO2023/154321), are critical for transitioning from laboratory-scale research to industrial applications.

In conclusion, Dimethylsulfoxonium-2-(thiophenoyl)methylide (1910095-20-3) represents an exciting area of innovation at the chemistry-biology interface. Its dual functionality as both a synthetic tool and potential therapeutic component positions it as a molecule of significant interest for future research. Continued exploration of its physicochemical properties and biological interactions will likely yield novel applications in drug development and chemical biology.